
2,4-Dichlorobenzoic acid CAS number and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dichlorobenzoic acid

Cat. No.: B195198 Get Quote

An In-depth Technical Guide to 2,4-Dichlorobenzoic Acid

This technical guide provides a comprehensive overview of 2,4-Dichlorobenzoic acid,

including its chemical and physical properties, synthesis and analysis protocols, biological

activities, and safety information. This document is intended for researchers, scientists, and

professionals in drug development and related fields.

Chemical and Physical Properties
2,4-Dichlorobenzoic acid is a halogenated aromatic carboxylic acid.[1] At room temperature, it

exists as a white to slightly yellowish crystalline solid or powder.[2][3][4] It is chemically stable

under normal conditions but is incompatible with strong oxidizing agents.[2][5]

Table 1: Physicochemical Properties of 2,4-Dichlorobenzoic Acid
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Property Value Source

CAS Number 50-84-0 [2][5][6][7][8]

Molecular Formula C₇H₄Cl₂O₂ [2][5][6][7]

Molecular Weight 191.01 g/mol [2][3][7][8]

Appearance
White to off-white crystalline

solid
[2][3]

Melting Point 157-164 °C (315-327 °F) [3][5][7]

Boiling Point Sublimes [3]

pKa 2.68 (at 25 °C) [9]

LogP (Octanol/Water) 2.82 [9]

Table 2: Solubility of 2,4-Dichlorobenzoic Acid

Solvent Solubility Source

Water
Limited (0.1-1 g/L at room

temperature)
[10]

~0.36 g/L at 15°C [2]

0.48 mg/mL [5]

Ethanol
Soluble (100 mg/mL or 1 g/10

mL)
[5][8]

Acetone Soluble [2][5][10]

Ethyl Acetate Soluble [10]

Diethyl Ether Soluble [2][5]

Benzene Soluble [2]

Chloroform Soluble [2]
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Applications
2,4-Dichlorobenzoic acid is a versatile compound with several applications in different fields:

Agrochemicals: It is used as a herbicide to control broadleaf weeds and serves as an

intermediate in the synthesis of other pesticides, such as Spirodiclofen.[2][11][12]

Pharmaceuticals: It acts as a starting material or intermediate in the synthesis of various

pharmaceuticals, including antimalarial drugs and 1-(substituted)-1,4-dihydro-6-nitro-4-oxo-

7-(sub-secondary amino)-quinoline-3-carboxylic acids.[2][5][12][13]

Chemical Synthesis: It is used as a reagent for synthesizing more complex molecules like

pyrimido[2′,1′:2,3]thiazolo[4,5-b]quinoxaline derivatives.[2][5]

Research: In laboratory settings, it is used in biochemical studies to investigate metabolic

pathways and as a reagent in organic synthesis.[2][12]

Experimental Protocols
Synthesis Protocols
Protocol 1: Liquid-Phase Oxidation of 2,4-Dichlorotoluene

This method produces 2,4-Dichlorobenzoic acid in high purity and yield through the oxidation

of 2,4-dichlorotoluene.[14]

Reactants:

2,4-Dichlorotoluene

A gas containing molecular oxygen (e.g., air or pure oxygen)

Solvent: A lower fatty acid (e.g., acetic acid)

Catalyst: A system containing Cobalt (Co), Manganese (Mn), and Bromine (Br). At least

one of the Co or Mn should be a bromide, and the other an organic acid salt (e.g.,

acetate).

Procedure:
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Charge a suitable reactor with 2,4-dichlorotoluene, acetic acid, and the Co-Mn-Br catalyst.

The preferred weight ratio of Co:Mn:Br is 1:0.1–3:2–15.[14]

Heat the mixture to a reaction temperature of 100–220°C (preferably 130–200°C).[14]

Introduce the oxygen-containing gas into the reaction mixture to initiate the liquid-phase

oxidation.

Maintain the reaction under these conditions until the conversion of 2,4-dichlorotoluene is

complete.

Upon completion, cool the reaction mixture and isolate the 2,4-Dichlorobenzoic acid
product, typically through crystallization and filtration.

Protocol 2: Solvent-Free Air Oxidation of 2,4-Dichlorotoluene

This environmentally friendly method prepares 2,4-Dichlorobenzoic acid without the use of a

solvent.[15]

Reactants:

2,4-Dichlorotoluene

Air

Catalyst: Improved Co-Mn salts complex

Procedure:

Combine 2,4-dichlorotoluene and the Co-Mn salts complex catalyst in a reactor.

Heat the mixture while introducing air to facilitate the oxidation reaction.

The reaction proceeds without a solvent, and the product, 2,4-Dichlorobenzoic acid, is

formed with a reported molar yield of 92.5%.[15]

Isolate and purify the product from the reaction mixture.
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Analytical Protocol: Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is a sensitive and reproducible method for

determining the concentration of 2,4-Dichlorobenzoic acid.[16]

Instrumentation:

HPLC system with a UV detector

Analytical column (e.g., C18)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or other suitable acid for pH adjustment

2,4-Dichlorobenzoic acid analytical standard

Procedure:

Standard Preparation: Prepare a stock solution of 2,4-Dichlorobenzoic acid in a suitable

solvent (e.g., acetonitrile). Create a series of calibration standards by diluting the stock

solution.

Sample Preparation: Dissolve the sample containing 2,4-Dichlorobenzoic acid in the

mobile phase or a suitable solvent. Dilute as necessary to fall within the calibration range.

For aqueous samples, dilution with acetonitrile may be required.[17]

Chromatographic Conditions:

Mobile Phase: An isocratic or gradient mixture of acetonitrile and acidified water (e.g.,

0.1% phosphoric acid). The exact ratio depends on the column and desired separation.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength appropriate for the analyte (e.g., near 230 nm).
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Injection Volume: Typically 10-20 µL.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area versus the

concentration of the standards. Determine the concentration of 2,4-Dichlorobenzoic acid
in the samples by comparing their peak areas to the calibration curve.

Biological Activity and Mechanisms of Action
Plant Growth Regulation (Herbicidal Activity)
Similar to the well-known herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), 2,4-
Dichlorobenzoic acid can function as a synthetic auxin.[1][2] Synthetic auxins mimic the

natural plant hormone indole-3-acetic acid (IAA) but are resistant to degradation by the plant,

leading to uncontrolled growth and eventual death in susceptible (typically broadleaf) plants.[1]

The proposed mechanism involves the perception of the synthetic auxin by the TIR1/AFB

family of F-box proteins, which are components of the SCF ubiquitin ligase complex.[1] This

binding event leads to the ubiquitination and subsequent degradation of Aux/IAA transcriptional

repressor proteins, de-repressing auxin-responsive genes and causing abnormal plant growth.

2,4-Dichlorobenzoic Acid
(Synthetic Auxin) SCF-TIR1/AFB Complexbinds Aux/IAA Repressor

targets for
ubiquitination

Auxin Response Factor
(ARF)represses

Uncontrolled Growth
(Herbicide Effect)

degradation

Auxin-Responsive Genesactivates
leads to

Click to download full resolution via product page

Caption: Proposed mechanism of action for 2,4-Dichlorobenzoic acid as a synthetic auxin in

plants.

Microbial Degradation
Certain microorganisms are capable of degrading chlorinated aromatic compounds. The

degradation pathway for 2,4-Dichlorobenzoic acid has been described in strains like
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Corynebacterium sepedonicum.[18] The pathway involves a series of enzymatic reactions that

ultimately convert the compound into intermediates of the tricarboxylic acid (TCA) cycle.

2,4-Dichlorobenzoic Acid

2,4-Dichlorobenzoyl-CoA

 2,4-dichlorobenzoate:CoA ligase

4-Chlorobenzoyl-CoA

 2,4-dichlorobenzoyl-CoA reductase

4-Hydroxybenzoate

 4-chlorobenzoyl-CoA
 dehalogenase & thioesterase

Protocatechuate

 4-hydroxybenzoate
 3-monooxygenase

TCA Cycle
Intermediates

 ring cleavage

Click to download full resolution via product page

Caption: Microbial degradation pathway of 2,4-Dichlorobenzoic acid by Corynebacterium

sepedonicum.[18]
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Safety and Handling
2,4-Dichlorobenzoic acid is considered hazardous and should be handled with appropriate

safety precautions.

Hazards:

Harmful if swallowed (Acute oral toxicity, Category 4).[4][19]

Causes skin irritation (Category 2).[4][19]

Causes serious eye irritation (Category 2).[4][19]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category

3).[4]

Handling:

Use only in a well-ventilated area.[4]

Avoid breathing dust.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Wear protective gloves, clothing, and eye/face protection.[4]

First Aid:

If Swallowed: Call a poison center or doctor. Rinse mouth.[4][20]

If on Skin: Wash with plenty of soap and water.[4]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4][20]
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Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[4][5]

Store locked up.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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